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Compound of Interest

Compound Name:
4-Piperidinyl propanoate

hydrochloride

CAS No.: 219859-83-3

Cat. No.: B1443299

Get Quote

CAS Registry Number: 219859-83-3 Chemical Formula: C₈H₁₅NO₂[1][2][3][4][5][6]·HCl

Molecular Weight: 193.67 g/mol Synonyms: Piperidin-4-yl propionate hydrochloride; 4-

Propionoxypiperidine HCl.[1][2][3][4][5][6]

Chemical Profile & Hazard Analysis
Structural Context & Stability
4-Piperidinyl propanoate hydrochloride consists of a piperidine ring with a propanoate ester

moiety at the 4-position, stabilized as a hydrochloride salt.[1][2][3][4][5][6] Unlike its 4-phenyl

analogs (e.g., MPPP/Desmethylprodine), this compound lacks the aryl group at the 4-position,

significantly altering its pharmacological profile.[1][2][3][4][5][6] However, as a piperidine ester,

it remains a sensitive chemical building block.[1][2][3][4]

Hydrolysis Susceptibility: The ester linkage is susceptible to hydrolysis under basic

conditions or prolonged exposure to moisture, reverting to 4-piperidinol and propionic acid.[1]

[2][3][4][6]
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Hygroscopicity: As a secondary amine hydrochloride salt, the compound is hygroscopic.[1][3]

[4] Moisture absorption not only alters stoichiometry during weighing but can accelerate ester

hydrolysis.[1][3][4]

GHS Hazard Classification
Based on the structural pharmacophore and available safety data for piperidine esters, the

following GHS classifications apply (Warning Signal):

Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Cat. 2

Causes skin irritation.

[1][3][4]
H315

Serious Eye

Damage/Irritation
Cat.[3][4][5] 2A

Causes serious eye

irritation.[1][3][4]
H319

STOT - Single

Exposure
Cat. 3

May cause respiratory

irritation.[1][3][4]
H335

Critical Note: While not currently listed as a Schedule I precursor like NPP or ANPP, piperidine

derivatives are scrutinized scaffolds.[1][3][4] Maintain strict inventory logs to prevent diversion or

regulatory ambiguity.[1][3][4]

Hierarchy of Controls & Engineering Specifications
Effective safety is not just about PPE; it is about containment strategy.[1][3][4] The following

hierarchy is required for handling >100 mg quantities.

Engineering Controls
Primary Containment: All open handling (weighing, transfer) must occur within a certified

Chemical Fume Hood operating at a face velocity of 80–100 fpm.[1][3][4]
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Static Control: Use an ionizing blower or anti-static weigh boats.[1][3][4] Hydrochloride salts

of piperidines are prone to static charge, which can cause powder scattering and

aerosolization.[1][3][4]

Inert Atmosphere: Store and handle under nitrogen or argon when possible to prevent

moisture uptake.[1][3][4]

Personal Protective Equipment (PPE) Matrix
Body Part Protection Standard Rationale

Hands

Double Nitrile Gloves (0.11

mm min.[1][2][3][4][5][6]

thickness)

Nitrile provides excellent

resistance to incidental

splashes.[1][3][4] Double

gloving allows the outer pair to

be stripped immediately upon

contamination without

exposing skin.[1][3][4]

Eyes Chemical Splash Goggles

Safety glasses are insufficient

for fine powders that can drift

around side shields.[3][4][5]

Respiratory
N95/P100 Respirator (if

outside hood)

Only required if engineering

controls (fume hood) fail or

during spill cleanup.[1][3][4][5]

[6]

Body Lab Coat (Cotton/Poly blend)

Standard protection against

particulate accumulation.[1][3]

[4][5][6]

Operational Protocols
Protocol: Precision Weighing & Transfer

Objective: Transfer solid reagent without aerosol generation or moisture contamination.

Mechanism: Minimize air turbulence and static adhesion.[1][3][4]
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Equilibration: Allow the reagent container to reach room temperature before opening to

prevent condensation.

Static Neutralization: Pass the spatula and weigh boat through an ionizer stream (if

available) or wipe the exterior of the weigh boat with a lint-free anti-static cloth.[1][3][4][5][6]

Transfer:

Open the vial inside the fume hood.[1][3][4]

Transfer the solid.[1][3][4][7] Do not tap the spatula on the side of the vessel, as this

launches particulates.[1][3][4]

Immediately recap the stock vial.[1][3][4]

Dissolution: Add solvent (e.g., Methanol, DMSO) to the solid, not the reverse, to minimize

dust displacement.[1][2][3][4]

Protocol: Reaction Setup (Acylation/Alkylation)
When using 4-piperidinyl propanoate HCl in synthesis (e.g., N-alkylation), the free base must

often be generated in situ.[1][2][3][4][5][6]

Exotherm Warning: Neutralizing the HCl salt with a base (TEA, DIPEA, or inorganic

carbonate) will generate heat.[1][3][4][6]

Step-by-Step:

Suspend the salt in the reaction solvent (e.g., DCM or DMF).[1][3][4]

Cool the mixture to 0°C.

Add the base dropwise.[1][3][4]

Verification: Ensure the solid dissolves (if organic base is used) or forms a fine suspension

(if inorganic). This confirms the liberation of the nucleophilic secondary amine.[1][3][4]

Emergency Response & Waste Management
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Exposure Response Logic
The following diagram outlines the immediate decision logic for exposure incidents.

Exposure Incident

Identify Exposure Type

Skin Contact
(Powder/Solution) Eye Contact Inhalation

1. Brush off dry powder
2. Rinse water >15 min

3. Remove contam. clothing

1. Flush water >15 min
2. Lift eyelids occasionally

3. Do NOT rub

1. Move to fresh air
2. Support breathing
3. Seek medical aid

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 1: Immediate response logic for exposure to piperidine salts.[1][2][3][4][5][6] Speed is

critical to prevent chemical burns or sensitization.[3][4][6]

Spill Cleanup (Solid)[1][3][4][5][6]
Isolate: Evacuate the immediate area (3-meter radius).[1][3][4][6]

PPE: Don double nitrile gloves, goggles, and an N95 respirator.[1][3][4]

Contain: Cover the spill with a damp paper towel (to prevent dust) or use a HEPA vacuum.[1]

[3][4][6] Do not dry sweep.[3][4][5][6]
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Decontaminate: Wipe the surface with a 10% soap/water solution, followed by an ethanol

wipe.[1][3][4]

Disposal: Place all waste in a "Solid Hazardous Waste" container. Label as "Piperidine

Derivative - Irritant."[1][2][3][4][5][6]

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible.[1][3][4][6]

Incompatibility:

Strong Oxidizers: Risk of fire/explosion.[1][3][4]

Strong Bases: Liberates the free amine, which may be volatile or unstable.[1][3][4]

Moisture: Causes hydrolysis of the ester.[1][3][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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